Cas no 1251691-98-1 (4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline)

• Product Name: 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline
• CAS No: 1251691-98-1
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 6360195
• PubChem ID: 49677762
• Update Time: 2025-05-24

4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline
• (4-((benzyloxy)methyl)piperidin-1-yl)(4-(dimethylamino)phenyl)methanone
• 1251691-98-1
• [4-(dimethylamino)phenyl]-[4-(phenylmethoxymethyl)piperidin-1-yl]methanone
• AKOS024527778
• 4-{4-[(benzyloxy)methyl]piperidine-1-carbonyl}-N,N-dimethylaniline
• F5940-0333
• VU0528376-1

• Inchi： 1S/C22H28N2O2/c1-23(2)21-10-8-20(9-11-21)22(25)24-14-12-19(13-15-24)17-26-16-18-6-4-3-5-7-18/h3-11,19H,12-17H2,1-2H3
• InChI Key： CYVXIVLWAUSCAB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1CCN(C(C2C=CC(=CC=2)N(C)C)=O)CC1

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.8Ų

Additional information on 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline

Recent Advances in the Study of 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline (CAS: 1251691-98-1)

In recent years, the compound 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline (CAS: 1251691-98-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine and benzyloxy motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as receptors and enzymes. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to streamline the production process. These innovations not only enhance the scalability of the compound but also reduce the environmental impact associated with traditional synthetic methods. The structural elucidation of the compound has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its integrity for further biological evaluation.

Biological studies have revealed that 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline exhibits notable activity as a modulator of specific G-protein-coupled receptors (GPCRs). In vitro assays demonstrated its ability to bind with high affinity to certain GPCR subtypes, suggesting its potential as a lead compound for the development of novel therapeutics targeting neurological and metabolic disorders. Additionally, preliminary in vivo studies in animal models have shown promising pharmacokinetic profiles, including good oral bioavailability and favorable tissue distribution.

Recent investigations have also explored the compound's mechanism of action at the molecular level. Computational modeling and molecular dynamics simulations have provided insights into the binding interactions between 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline and its target receptors. These studies highlight the critical role of the benzyloxy and dimethylaniline moieties in stabilizing the ligand-receptor complex, which could inform the design of more potent analogs in future drug development efforts.

Despite these advancements, challenges remain in the clinical translation of 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline. Issues such as metabolic stability and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. Nevertheless, the compound's unique pharmacological profile and structural versatility make it a valuable candidate for continued research in the chemical biology and pharmaceutical industries.

In conclusion, the latest research on 4-{4-(benzyloxy)methylpiperidine-1-carbonyl}-N,N-dimethylaniline (CAS: 1251691-98-1) underscores its potential as a versatile scaffold for drug discovery. Ongoing studies aim to refine its properties and explore its therapeutic applications in greater depth. As the field progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.